Cas no 53293-00-8 (5-Hexynoic acid)

• Product Name: 5-Hexynoic acid
• CAS No: 53293-00-8
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00066346
• CID: 375804
• PubChem ID: 143036
• Update Time: 2025-08-04

5-Hexynoic acid Chemical and Physical Properties

Names and Identifiers

• Hex-5-ynoic acid
• 5-Hexynoic acid
• 4-Ethynylbutyric acid
• 5-Hexyn-1-oic acid
• VPFMEXRVUOPYRG-UHFFFAOYSA-N
• cid_143036
• BDBM46128
• 7559AB
• LMFA01030500
• SBB009090
• VZ30366
• TRA0047183
• AM81010
• SY026710
• AK112298
• ST2407032
• K-
• 5-Hexyn-1-oic acid;Hex-5-ynoic acid
• DS-5484
• SCHEMBL9086
• CHEBI:73511
• F14123
• Q27140592
• BCP33463
• AKOS006222335
• PB42991
• 5-Hexynoic acid, 97%
• MLS-0111586.0001
• DTXSID60201415
• EN300-111911
• MFCD00066346
• FT-0620454
• A848848
• H0882
• 5-HEXYNOICACID
• CHEMBL1525859
• 53293-00-8
• CS-W009272
• LCWG003
• DTXCID60123906
• 4-Ethynylbutyric Acid; 5-Hexyn-1-oic Acid;

• MDL： MFCD00066346
• Inchi： 1S/C6H8O2/c1-2-3-4-5-6(7)8/h1H,3-5H2,(H,7,8)
• InChI Key： VPFMEXRVUOPYRG-UHFFFAOYSA-N
• SMILES： OC(CCCC#C)=O
• BRN： 1743192

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: liquid
• Density: 1.016 g/mL at 25 °C(lit.)
• Melting Point: 27°C (estimate)
• Boiling Point: 224-225 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.449(lit.)
• Water Partition Coefficient: Miscible with water.
• PSA: 37.30000
• LogP: 0.87450
• Solubility: Not determined

5-Hexynoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3265
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Hexynoic acid

Comprehensive Guide to 5-Hexynoic Acid (CAS No. 53293-00-8): Properties, Applications, and Industry Insights

5-Hexynoic acid (CAS No. 53293-00-8), a versatile alkyne-containing carboxylic acid, has garnered significant attention in organic synthesis and material science due to its unique structural features. This compound, also known as 5-hexyn-1-oic acid, serves as a critical building block for pharmaceuticals, agrochemicals, and advanced polymers. Its terminal alkyne group enables click chemistry reactions, making it indispensable in bioconjugation and drug discovery workflows.

Recent trends in sustainable chemistry have amplified interest in 5-Hexynoic acid as researchers explore its potential in green synthesis routes. The compound's water solubility and moderate acidity (pKa ~4.8) facilitate its use in aqueous-phase reactions, aligning with the industry's shift toward environmentally friendly protocols. Analytical techniques like HPLC purification and NMR characterization are routinely employed to verify the purity of this white crystalline solid, which typically melts at 35-38°C.

In pharmaceutical applications, CAS 53293-00-8 derivatives demonstrate remarkable potential as enzyme inhibitors and prodrug linkers. The alkyne moiety allows efficient coupling with azide-functionalized biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation strategies. This property has fueled its adoption in antibody-drug conjugate development and proteomics research, particularly for targeted cancer therapies.

The material science sector utilizes 5-Hexynoic acid for creating functionalized surfaces and smart polymers. When grafted onto nanoparticles or polymer backbones, its carboxylic group enables further modifications while the alkyne permits click chemistry functionalization. This dual functionality makes it invaluable for developing responsive hydrogels and biosensors, addressing growing demands in medical diagnostics and wearable technology.

Quality control of 53293-00-8 involves rigorous spectroscopic validation, with FTIR typically showing characteristic peaks at ~3300 cm^-1 (alkyne C-H stretch) and 1710 cm^-1 (carbonyl stretch). Suppliers increasingly provide GC-MS certificates and residual solvent analysis to meet stringent regulatory requirements, particularly for GMP-grade materials used in pharmaceutical applications.

Emerging research explores 5-Hexynoic acid's role in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its bifunctional nature aids in constructing porous materials for gas storage and catalysis. These developments align with global interests in carbon capture technologies and hydrogen storage solutions, positioning this compound at the forefront of energy innovation.

Storage recommendations for 5-Hexynoic acid emphasize protection from moisture and oxidation, typically suggesting amber glass containers under inert atmosphere at 2-8°C. Proper handling requires consideration of its corrosive nature, with neutralization protocols recommended for spill management. These precautions ensure material stability while addressing workplace safety concerns.

The commercial landscape for CAS 53293-00-8 reflects growing demand, with major suppliers offering custom bulk quantities and derivatization services. Price trends show moderate fluctuations tied to acetylene feedstock availability, while regional production capacities continue expanding to serve global pharmaceutical and electronics markets. Strategic partnerships between academia and manufacturers are accelerating process optimization for this specialty chemical.

Environmental fate studies indicate 5-Hexynoic acid undergoes biodegradation via β-oxidation pathways, with half-lives <30 days in aerobic conditions. This favorable ecotoxicological profile supports its inclusion in sustainable chemistry initiatives, though proper wwater treatment remains essential for industrial effluents containing this compound.

Future directions for 5-Hexynoic acid research include flow chemistry applications and photocatalytic transformations, leveraging its reactive handles for continuous manufacturing processes. The compound's compatibility with enzyme-mediated reactions also opens avenues in biocatalysis, particularly for chiral intermediate synthesis. These advancements promise to enhance the compound's utility across interdisciplinary applications.